Cas no 1823540-50-6 (1-{3-[(Dimethylamino)methyl]phenyl}-2,2,2-trifluoroethan-1-amine)

• Product Name: 1-{3-[(Dimethylamino)methyl]phenyl}-2,2,2-trifluoroethan-1-amine
• CAS No: 1823540-50-6
• MF: C₁₁H₁₅F₃N₂
• MW: 232.245413064957
• CID: 5895253
• PubChem ID: 77128251
• Update Time: 2025-06-27

1-{3-[(Dimethylamino)methyl]phenyl}-2,2,2-trifluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1823540-50-6
• 1-{3-[(dimethylamino)methyl]phenyl}-2,2,2-trifluoroethan-1-amine
• EN300-1932692
• 1-{3-[(Dimethylamino)methyl]phenyl}-2,2,2-trifluoroethan-1-amine

• Inchi： 1S/C11H15F3N2/c1-16(2)7-8-4-3-5-9(6-8)10(15)11(12,13)14/h3-6,10H,7,15H2,1-2H3
• InChI Key： ZXGBVUZBGQPGCD-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)CN(C)C)N)(F)F

Computed Properties

• Exact Mass: 232.11873297g/mol
• Monoisotopic Mass: 232.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.3Ų

Additional information on 1-{3-[(Dimethylamino)methyl]phenyl}-2,2,2-trifluoroethan-1-amine

Professional Introduction to Compound with CAS No. 1823540-50-6 and Product Name: 1-{3-[(Dimethylamino)methyl]phenyl}-2,2,2-trifluoroethan-1-amine

The compound with the CAS number 1823540-50-6 and the product name 1-{3-[(Dimethylamino)methyl]phenyl}-2,2,2-trifluoroethan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure incorporates a dimethylaminomethyl substituent on a phenyl ring, which is further connected to a trifluoroethylamine moiety. Such a configuration suggests a high degree of functional flexibility, making it a promising candidate for further exploration in synthetic chemistry and biological activity studies.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds that leverage fluorine-containing groups to enhance bioavailability, metabolic stability, and overall pharmacological efficacy. The presence of the trifluoroethyl group in this compound is particularly noteworthy, as it is known to modulate the electronic properties of adjacent functional groups and improve lipophilicity. This feature has been extensively studied in the context of drug design, where fluorine atoms are strategically incorporated to optimize pharmacokinetic profiles. The compound’s synthesis involves complex organic transformations, including nucleophilic substitution reactions and condensation processes, which highlight its synthetic complexity and the expertise required for its preparation.

The dimethylaminomethyl group attached to the phenyl ring introduces basicity and potential hydrogen bonding capabilities into the molecule. This feature is particularly relevant in medicinal chemistry, where such groups are often employed to enhance binding affinity to biological targets. The phenyl ring itself serves as an aromatic scaffold that can be further functionalized to explore diverse chemical space. Recent studies have demonstrated that aromatic heterocycles, such as those containing nitrogen atoms within their ring structures, exhibit significant biological activity across various therapeutic areas. The combination of these structural elements in 1-{3-[(Dimethylamino)methyl]phenyl}-2,2,2-trifluoroethan-1-amine suggests a multifaceted approach to drug discovery.

Advances in computational chemistry have enabled researchers to predict the biological activity of novel compounds with unprecedented accuracy. Molecular modeling techniques, including docking studies and quantum mechanical calculations, have been instrumental in understanding how this compound interacts with biological targets at the molecular level. For instance, computational simulations have revealed that the dimethylaminomethyl group may form hydrogen bonds with polar residues in protein binding pockets, while the trifluoroethyl group could engage in hydrophobic interactions or π-stacking interactions with aromatic residues. These insights have guided experimental efforts toward optimizing the compound’s pharmacological properties.

Recent experimental investigations have focused on evaluating the pharmacological profile of derivatives of this compound. Preliminary studies indicate that modifications to the phenyl ring or the trifluoroethylamine moiety can significantly alter biological activity. For example, replacing the dimethylamino group with other nitrogen-containing heterocycles has been explored as a strategy to diversify binding interactions without compromising overall potency. Such structural modifications are critical for developing lead compounds that exhibit high selectivity and low toxicity. The synthesis of these derivatives often requires advanced techniques such as transition-metal-catalyzed cross-coupling reactions or asymmetric hydrogenation.

The role of fluorine atoms in modulating drug properties cannot be overstated. The electronic effects of fluorine atoms can lead to increased metabolic stability by preventing unwanted deactivation pathways. Additionally, fluorine substitution can enhance binding affinity by introducing partial positive charges or by improving lipophilicity through steric effects. These properties have been exploited in the development of antiviral drugs, anticancer agents, and central nervous system (CNS) therapeutics. The compound under discussion exemplifies how strategic fluorination can be used to fine-tune pharmacokinetic and pharmacodynamic profiles.

In conclusion, 1-{3-[(Dimethylamino)methyl]phenyl}-2,2,2-trifluoroethan-1-amine (CAS No. 1823540-50-6) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique combination of functional groups—namely the dimethylaminomethyl moiety on a phenyl ring and the trifluoroethanamine tail—provides a versatile platform for further chemical exploration and biological evaluation. As computational methods continue to improve and synthetic techniques become more sophisticated, compounds like this one will play an increasingly important role in drug discovery efforts aimed at addressing unmet medical needs.